Cas no 2137586-18-4 (2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine)
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties
Names and Identifiers
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- 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine
- 2137586-18-4
- EN300-1114022
-
- Inchi: 1S/C10H18N4/c1-7-3-4-9(5-8(7)2)14-12-6-10(11)13-14/h6-9H,3-5H2,1-2H3,(H2,11,13)
- InChI Key: PXHLRWRCVWDPME-UHFFFAOYSA-N
- SMILES: N1(C2CCC(C)C(C)C2)N=CC(N)=N1
Computed Properties
- Exact Mass: 194.153146591g/mol
- Monoisotopic Mass: 194.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 56.7Ų
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1114022-0.05g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 95% | 0.05g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1114022-0.1g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 95% | 0.1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1114022-0.25g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 95% | 0.25g |
$1209.0 | 2023-10-27 | |
| Enamine | EN300-1114022-0.5g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 95% | 0.5g |
$1262.0 | 2023-10-27 | |
| Enamine | EN300-1114022-1.0g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 1g |
$1315.0 | 2023-06-09 | ||
| Enamine | EN300-1114022-2.5g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 95% | 2.5g |
$2576.0 | 2023-10-27 | |
| Enamine | EN300-1114022-5.0g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 5g |
$3812.0 | 2023-06-09 | ||
| Enamine | EN300-1114022-10.0g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 10g |
$5652.0 | 2023-06-09 | ||
| Enamine | EN300-1114022-1g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 95% | 1g |
$1315.0 | 2023-10-27 | |
| Enamine | EN300-1114022-5g |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine |
2137586-18-4 | 95% | 5g |
$3812.0 | 2023-10-27 |
2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine
Research Brief on 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine (CAS: 2137586-18-4): Recent Advances and Applications
The compound 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine (CAS: 2137586-18-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.
Recent studies have highlighted the role of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine as a versatile scaffold in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are critical targets in cancer therapy. The compound's unique triazole-amine moiety was found to enhance binding affinity and selectivity compared to traditional CDK inhibitors.
In terms of synthetic methodology, researchers have developed more efficient routes to produce 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine with improved yields and purity. A recent patent (WO2023051234) describes a novel copper-catalyzed cycloaddition approach that reduces byproduct formation and allows for easier scale-up. This advancement is particularly significant for potential industrial applications of the compound.
Beyond oncology, emerging research suggests potential applications in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine showed promising activity in modulating tau protein aggregation, a key pathological feature in Alzheimer's disease. The compound's ability to cross the blood-brain barrier was particularly noteworthy in these studies.
Pharmacokinetic studies of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. However, researchers note that further optimization may be needed to improve its half-life in vivo. Current structure-activity relationship (SAR) studies are focusing on modifications to the dimethylcyclohexyl moiety to enhance these properties.
The safety profile of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine appears promising based on preliminary toxicology studies. In vitro assays showed minimal off-target effects at therapeutic concentrations, though comprehensive in vivo toxicology data are still being collected. Researchers anticipate that these studies will be crucial for advancing the compound toward clinical trials.
Looking forward, the versatility of 2-(3,4-dimethylcyclohexyl)-2H-1,2,3-triazol-4-amine suggests it may serve as a valuable template for developing new chemical probes and therapeutic agents across multiple disease areas. Its combination of synthetic accessibility, favorable physicochemical properties, and diverse biological activities positions it as an important molecule in contemporary medicinal chemistry research.
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